Cas no 348111-47-7 (1H-Indole, 1-[(4-chlorophenyl)methyl]-5-nitro-)

• Product Name: 1H-Indole, 1-[(4-chlorophenyl)methyl]-5-nitro-
• CAS No: 348111-47-7
• MF: C₁₅H₁₁ClN₂O₂
• MW: 286.713042497635
• CID: 292623
• PubChem ID: 22256741
• Update Time: 2025-04-19

1H-Indole, 1-[(4-chlorophenyl)methyl]-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-[(4-chlorophenyl)methyl]-5-nitro-
• 1-[(4-chlorophenyl)methyl]-5-nitroindole
• 348111-47-7
• DTXSID30623963
• SCHEMBL6085876
• 1-[(4-Chlorophenyl)methyl]-5-nitro-1H-indole

• Inchi： 1S/C15H11ClN2O2/c16-13-3-1-11(2-4-13)10-17-8-7-12-9-14(18(19)20)5-6-15(12)17/h1-9H,10H2
• InChI Key： KVZQJGWKZDPSBM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=CC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 286.05103
• Monoisotopic Mass: 286.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• PSA: 48.07